Cas no 1251625-47-4 (N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• CAS No: 1251625-47-4
• MF: C₁₈H₂₀N₄O₂S
• MW: 356.442002296448
• CID: 5840409
• PubChem ID: 49663263
• Update Time: 2025-06-08

N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide
• VU0623470-1
• N-(4-acetylphenyl)-2-((4-(pyrrolidin-1-yl)pyrimidin-2-yl)thio)acetamide
• N-(4-acetylphenyl)-2-(4-pyrrolidin-1-ylpyrimidin-2-yl)sulfanylacetamide
• 1251625-47-4
• F3406-5619
• N-(4-acetylphenyl)-2-{[4-(pyrrolidin-1-yl)pyrimidin-2-yl]sulfanyl}acetamide
• AKOS024484433

• Inchi： 1S/C18H20N4O2S/c1-13(23)14-4-6-15(7-5-14)20-17(24)12-25-18-19-9-8-16(21-18)22-10-2-3-11-22/h4-9H,2-3,10-12H2,1H3,(H,20,24)
• InChI Key： YIFQEKGQSVEHRA-UHFFFAOYSA-N
• SMILES： S(CC(NC1C=CC(C(C)=O)=CC=1)=O)C1=NC=CC(=N1)N1CCCC1

Computed Properties

• Exact Mass: 356.13069707g/mol
• Monoisotopic Mass: 356.13069707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide

N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide: A Comprehensive Overview

The compound N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide (CAS No. 1251625-47-4) is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug development. Recent studies have highlighted its role in modulating cellular pathways, making it a subject of interest for researchers worldwide.

N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide is characterized by its complex molecular architecture, which includes a pyrimidine ring system, a pyrrolidine moiety, and an acetylated phenyl group. The integration of these structural elements contributes to its diverse chemical properties and biological activities. Researchers have explored its potential as a kinase inhibitor, which could have implications in the treatment of various diseases, including cancer.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of CAS No. 1251625-47-4, utilizing multi-component reactions and catalytic processes. These methods not only enhance the yield but also ensure the purity of the compound, which is crucial for its application in preclinical studies. The synthesis pathway involves the strategic assembly of key intermediates, such as pyrimidine derivatives and acetylated aromatic compounds, to form the final product.

In terms of pharmacokinetics, N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-yl)pyrimidin-2-ylsulfanyl}acetamide exhibits favorable absorption and bioavailability profiles, making it a promising candidate for drug delivery systems. Preclinical trials have demonstrated its ability to cross cellular membranes efficiently, which is essential for targeting intracellular pathogens or disease-causing agents.

The biological activity of this compound has been extensively studied in vitro and in vivo models. It has shown potent inhibitory effects on specific kinases involved in cell proliferation and survival pathways. These findings suggest that CAS No. 1251625-47-4 could serve as a lead compound for developing novel therapeutic agents against conditions such as inflammatory diseases and neurodegenerative disorders.

Moreover, the compound's stability under physiological conditions has been evaluated, revealing its resistance to enzymatic degradation. This characteristic is advantageous for sustained-release formulations, ensuring prolonged therapeutic effects with reduced dosing frequency.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on optimizing the compound's pharmacokinetic properties further. These studies aim to enhance its efficacy while minimizing potential side effects, paving the way for clinical trials in the near future.

In conclusion, N-(4-acetylphenyl)-2-{4-(pyrrolidin-1-y l)pyrimidin - 890 The compound N-(4-acetylphenyl)-2-{4-(pyrrolidin...